Cas no 2229613-70-9 (methyl2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine
• CAS No: 2229613-70-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6015885
• PubChem ID: 165967188
• Update Time: 2025-06-16

methyl2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine
• EN300-1822743
• 2229613-70-9
• methyl[2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-yl]amine

• Inchi： 1S/C12H18N2O2/c1-9-7-10(8-12(2,3)13-4)5-6-11(9)14(15)16/h5-7,13H,8H2,1-4H3
• InChI Key： ZHCXGASTLMREMT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)CC(C)(C)NC)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Additional information on methyl2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine

Introduction to Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine (CAS No. 2229613-70-9)

Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine, identified by its CAS number 2229613-70-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex aromatic and aliphatic structure, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine consists of a phenyl ring substituted with a nitro group at the 4-position and a methyl group at the 3-position, coupled with an aliphatic chain that terminates in an amine functional group. This arrangement imparts distinct reactivity and potential biological activity, making it a subject of interest for researchers exploring novel pharmacophores.

In recent years, the study of nitroaromatic compounds has seen considerable advancements, particularly in their role as intermediates in the synthesis of bioactive molecules. The nitro group in Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine can be reduced to an amine, which is a common transformation in drug development. This property is particularly useful in the synthesis of pharmacological agents where amine functionalities are crucial for biological activity.

The aliphatic side chain in this compound also contributes to its chemical versatility. The presence of a secondary amine allows for further functionalization through reductive amination, acylation, or alkylation reactions. These modifications can be tailored to enhance specific biological properties, such as solubility, bioavailability, or target specificity.

Recent research has highlighted the importance of structurally diverse compounds in drug discovery. Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine fits well within this paradigm, offering a unique combination of aromatic and aliphatic moieties that can be exploited for designing novel therapeutic agents. Its potential applications span across various therapeutic areas, including oncology, inflammation, and neurology.

The synthesis of Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group into the phenyl ring is typically achieved through electrophilic aromatic substitution reactions, while the subsequent functionalization of the aliphatic chain involves standard organic transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been explored to enhance yield and purity.

In terms of biological activity, preliminary studies on derivatives of Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine have shown promising results. The nitroaromatic core is known to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. The amine functionality further extends the potential for interaction with biological systems, making this compound a versatile scaffold for drug development.

The pharmaceutical industry continues to seek innovative ways to expand its arsenal of therapeutic agents. Compounds like Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine represent a significant contribution to this effort. Their unique structural features and potential biological activities make them attractive candidates for further investigation. As research progresses, it is expected that new applications and derivatives will be discovered, further solidifying their role in modern medicine.

The chemical properties of Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine also make it a valuable tool in synthetic chemistry. Its reactivity allows for the exploration of novel synthetic pathways and methodologies, which can be applied to other complex molecules. This versatility underscores its importance not only as a potential drug candidate but also as a building block for more intricate chemical syntheses.

In conclusion, Methyl 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ylamine(CAS No. 2229613-70-9) is a multifaceted compound with significant potential in both pharmaceutical and synthetic chemistry. Its unique structure and reactivity position it as a key player in ongoing research efforts aimed at discovering new therapeutic agents and developing innovative synthetic techniques. As scientific understanding continues to evolve, the applications and importance of this compound are likely to expand even further.